3-(2-furyl)-N-(2-methyl-3-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(2-methyl-3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C14H12N2O4/c1-10-12(5-2-6-13(10)16(18)19)15-14(17)8-7-11-4-3-9-20-11/h2-9H,1H3,(H,15,17)/b8-7+
• InChI Key: CUTRXNCZBWGTHR-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

3-(2-furyl)-N-(2-methyl-3-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C14H12N2O4 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 272.07970687 g/mol and the complexity rating of the compound is 391. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis and steric configurations of furan derivatives, including compounds similar to 3-(2-furyl)-N-(2-methyl-3-nitrophenyl)acrylamide, have been extensively studied. For instance, the synthesis of cis- and trans-3-(5-Nitro-2-furyl)-2-(5-bromo-2-furyl)acrylic acids and their functional derivatives highlight the intricate chemical processes involved in creating structurally complex furan compounds. These syntheses play a crucial role in understanding the chemical behavior and potential applications of such compounds in various fields, including material science and pharmaceuticals (Hirao, Kato, & Kozakura, 1973).

Antibacterial Activity

The antibacterial properties of furan derivatives have been a subject of investigation, revealing their potential in developing new antimicrobial agents. For example, research on the synthesis of 3-(5-nitro-2-furyl) acrylamides demonstrated the preparation of nineteen kinds of these acrylamides, with some showing significant antibacterial activity. This underscores the importance of furan derivatives in the search for novel antibacterial substances that could be used in medical treatments or as preservatives in various industries (Saikachi & Suzuki, 1958).

Carcinogenicity and Mutagenicity Studies

The carcinogenic and mutagenic potentials of compounds like this compound have been studied in various models, including in vitro and in vivo systems. Such studies are crucial for evaluating the safety and environmental impact of these compounds, especially those that have been used as food additives or in industrial applications. Research in this area contributes to our understanding of the risks associated with chemical exposure and informs regulatory decisions to ensure public health and safety (Takayama & Kuwabara, 1977).